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Introduction

Tetrachlorantraniliprole is a novel anthranilic diamide insecticide that demonstrates

exceptional potency and selectivity against a range of economically important insect pests,

primarily within the order Lepidoptera.[1][2] Its mode of action involves the targeted activation

of insect ryanodine receptors (RyRs), which are ligand-gated calcium channels located on the

membrane of the sarcoplasmic and endoplasmic reticulum.[3][4] This interaction triggers an

uncontrolled release of intracellular calcium stores, leading to muscle contraction, paralysis,

and ultimately, insect death.[3][5] The high selectivity of tetrachlorantraniliprole for insect

RyRs over their mammalian counterparts makes it a valuable and safe tool for both pest

management and fundamental research into insect calcium signaling.[5]

These application notes provide detailed protocols for utilizing tetrachlorantraniliprole as a

pharmacological tool to study insect calcium channels. The methodologies described herein

are intended for researchers in academia and industry engaged in insecticide discovery,

neurobiology, and physiology.
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The following tables summarize the available quantitative data on the biological activity of

tetrachlorantraniliprole and the closely related compound, chlorantraniliprole. This data is

crucial for designing experiments and interpreting results.

Table 1: Lethal Concentration (LC50) of Tetrachlorantraniliprole against Insect Pests

Insect Species Life Stage
Exposure Time
(h)

LC50 (µg/L) Reference

Spodoptera

exigua
1st Instar Larvae 72 10.371 [6]

Table 2: Comparative Efficacy of Diamide Insecticides on Ryanodine Receptors

Compound
Ryanodine
Receptor Type

EC50 (nM) Reference

Tetrachlorantraniliprol

e

SfRyR (Spodoptera

frugiperda)
46.1 [5]

Flubendiamide
SfRyR (Spodoptera

frugiperda)
25.1 [5]

Chlorantraniliprole

PxRyR (Plutella

xylostella) -

Susceptible

Kd = 0.571 µM [6]

Chlorantraniliprole
PxRyR (Plutella

xylostella) - Resistant
Kd = 1.389 µM [6]

Chlorantraniliprole Mammalian RyR1
Micromolar range

(weak activator)
[7]

Note: EC50 values represent the concentration of the compound that elicits a half-maximal

response in functional assays (e.g., calcium release). Kd (dissociation constant) values

represent the concentration of the ligand at which half of the receptors are occupied at

equilibrium in binding assays.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the Graphviz DOT language, illustrate the key

signaling pathway affected by tetrachlorantraniliprole and a general workflow for its

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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